Cas no 54577-99-0 (Leupeptins)

• Product Name: Leupeptins
• CAS No: 54577-99-0
• MF: C₂₀H₄₁N₆O₉S
• MW: 541.639343976974
• CID: 1589841
• PubChem ID: 133109301
• Update Time: 2025-04-21

Leupeptins Chemical and Physical Properties

Names and Identifiers

• Leupeptins
• CCRIS 3604
• Peptides, leupeptins
• LEUPEPTIN
• 54577-99-0

• Inchi： 1S/C20H38N6O4.H2O4S.H2O/c1-12(2)9-16(24-14(5)28)19(30)26-17(10-13(3)4)18(29)25-15(11-27)7-6-8-23-20(21)22;1-5(2,3)4;/h11-13,15-17H,6-10H2,1-5H3,(H,24,28)(H,25,29)(H,26,30)(H4,21,22,23);(H2,1,2,3,4);1H2/p-1
• InChI Key： YZGXQSHPEWMZHR-UHFFFAOYSA-M
• SMILES： S(=O)(=O)([O-])[O-].O=C(C(CC(C)C)NC(C)=O)NC(C(NC(C=O)CCC/[NH+]=C(\N)/N)=O)CC(C)C.O

Computed Properties

• Exact Mass: 426.295454
• Monoisotopic Mass: 426.295454
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 14
• Complexity: 602
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 169